Cas no 133953-35-2 (2,4-Dibromodibenzo[b,d]furan-3-amine)

• Product Name: 2,4-Dibromodibenzo[b,d]furan-3-amine
• CAS No: 133953-35-2
• MF: C₁₂H₇Br₂NO
• MW: 340.998081445694
• CID: 1090222
• PubChem ID: 15018703
• Update Time: 2025-05-26

2,4-Dibromodibenzo[b,d]furan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromodibenzo[b,d]furan-3-amine
• 2,4-dibromo-3-Dibenzofuranamine
• 2,4-dibromodibenzofuran-3-amine
• 2,4-Dibromo-3-Aminodibenzofuran
• 2,4-Dibromo-dibenzofuran-3-ylamine
• 3-Dibenzofuranamine,2,4-dibromo
• AKOS000110995
• 4,6-DIBROMO-8-OXATRICYCLO[7.4.0.0(2),?]TRIDECA-1(9),2(7),3,5,10,12-HEXAEN-5-AMINE
• HS-3204
• DTXSID90567011
• DMFNPDSYVLWUSV-UHFFFAOYSA-N
• SCHEMBL2335854
• 133953-35-2
• G74090
• DA-21008

• Inchi： 1S/C12H7Br2NO/c13-8-5-7-6-3-1-2-4-9(6)16-12(7)10(14)11(8)15/h1-5H,15H2
• InChI Key： DMFNPDSYVLWUSV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC2=C1OC1C=CC=CC2=1)Br)N

Computed Properties

• Exact Mass: 338.88900
• Monoisotopic Mass: 338.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• PSA: 39.16000
• LogP: 5.27440

Additional information on 2,4-Dibromodibenzo[b,d]furan-3-amine

Comprehensive Overview of 2,4-Dibromodibenzo[b,d]furan-3-amine (CAS No. 133953-35-2): Properties, Applications, and Industry Relevance

2,4-Dibromodibenzo[b,d]furan-3-amine (CAS No. 133953-35-2) is a halogenated aromatic compound with significant interest in pharmaceutical and material science research. This structurally unique molecule features a dibenzofuran core substituted with bromine atoms at the 2 and 4 positions and an amine group at the 3 position. Its molecular formula is C₁₂H₇Br₂NO, and it exhibits a molecular weight of 340.99 g/mol. The compound's distinct electronic properties and steric effects make it valuable for designing advanced materials and bioactive molecules.

In recent years, researchers have focused on halogenated dibenzofuran derivatives due to their potential in organic electronics, particularly in OLED (Organic Light-Emitting Diode) applications. The bromine substituents in 2,4-Dibromodibenzo[b,d]furan-3-amine enhance its electron-accepting capabilities, making it a candidate for electron-transport materials in optoelectronic devices. This aligns with the growing demand for energy-efficient display technologies, a hot topic in sustainability discussions.

The compound's amine functionality allows for further derivatization, enabling the creation of customized molecular architectures. This property is particularly relevant in medicinal chemistry, where researchers explore its scaffold for drug discovery targeting neurological disorders—a frequent search query in scientific databases. Its potential as a kinase inhibitor precursor has also been investigated, addressing the pharmaceutical industry's need for novel therapeutic agents.

From a synthetic chemistry perspective, 133953-35-2 serves as a versatile building block for constructing complex heterocyclic systems. Its stability under various reaction conditions makes it suitable for cross-coupling reactions, a technique widely searched by organic chemists. The compound's crystallographic data and spectroscopic characteristics (including distinct NMR patterns) are well-documented, facilitating its identification in research settings.

Environmental scientists have shown interest in brominated dibenzofuran compounds due to their persistence studies and degradation pathways—topics frequently appearing in environmental chemistry forums. While 2,4-Dibromodibenzo[b,d]furan-3-amine itself isn't classified as hazardous, its structural analogs are often discussed in green chemistry circles regarding sustainable synthesis methods.

The compound's thermal properties, including its melting point and thermal stability, make it suitable for high-temperature applications in material science. Recent patent literature reveals its incorporation into flame-retardant polymers, addressing safety concerns in electronics manufacturing—a trending topic in industrial research.

Analytical chemists frequently search for HPLC methods and mass spectrometry data for this compound, as its detection and quantification are crucial for quality control in research applications. The development of analytical standards for 133953-35-2 supports the growing fine chemicals market, particularly in academic and industrial laboratories.

In the context of computational chemistry, 2,4-Dibromodibenzo[b,d]furan-3-amine serves as a model system for studying molecular orbital interactions in halogenated aromatics. Its electronic structure calculations frequently appear in quantum chemistry publications, reflecting the increasing integration of AI-assisted molecular design in chemical research.

The global market for specialty chemicals like 133953-35-2 continues to expand, driven by demand from research institutions and technology developers. Suppliers often highlight its high purity grade availability, responding to researchers' needs for reliable starting materials—a common concern expressed in scientific procurement forums.

Future research directions for this compound may explore its photophysical properties for sensor applications or investigate its biological activity through high-throughput screening. These potential applications align with current scientific trends toward multifunctional materials and precision medicine, ensuring continued relevance in chemical innovation.